Cas no 127876-76-0 (1-[2-(phenylsulfanyl)benzyl]piperidine (2E)-but-2-enedioate)

• Product name: 1-[2-(phenylsulfanyl)benzyl]piperidine (2E)-but-2-enedioate
• CAS No: 127876-76-0
• MF: C₂₂H₂₅NO₄S
• MW: 399.503205060959
• CID: 1222197
• PubChem ID: 6449737

1-[2-(phenylsulfanyl)benzyl]piperidine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 1-[2-(phenylsulfanyl)benzyl]piperidine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,1-[(2-phenylsulfanylphenyl)methyl]piperidine
• 127876-76-0
• Piperidine, 1-((2-(phenylthio)phenyl)methyl)-, (Z)-2-butenedioate (1:1)
• N-(2-(Phenylthio)benzyl)piperidine maleate
• 1-((2-(Phenylthio)phenyl)methyl)piperidine (Z)-2-butenedioate (1:1)

• Inchi： InChI=1S/C18H21NS.C4H4O4/c1-3-10-17(11-4-1)20-18-12-6-5-9-16(18)15-19-13-7-2-8-14-19;5-3(6)1-2-4(7)8/h1,3-6,9-12H,2,7-8,13-15H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： RBUSSMOPYAWSIZ-WLHGVMLRSA-N
• SMILES： C1CCN(CC1)CC2=CC=CC=C2SC3=CC=CC=C3.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 399.15055
• Monoisotopic Mass: 399.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.84